Cas no 2227899-87-6 ((3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid)

• Product Name: (3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid
• CAS No: 2227899-87-6
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6425804
• PubChem ID: 165655636
• Update Time: 2025-06-08

(3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid
• 2227899-87-6
• (3S)-3-[2-(dimethylamino)-4-fluorophenyl]-3-hydroxypropanoic acid
• EN300-1757414

• Inchi： 1S/C11H14FNO3/c1-13(2)9-5-7(12)3-4-8(9)10(14)6-11(15)16/h3-5,10,14H,6H2,1-2H3,(H,15,16)/t10-/m0/s1
• InChI Key： GNMGAZKFQNFPLG-JTQLQIEISA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.8Ų

Additional information on (3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid

Introduction to (3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid (CAS No. 2227899-87-6)

(3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid (CAS No. 2227899-87-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated aromatic ring, a dimethylamino group, and a hydroxypropanoic acid moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The fluorinated aromatic ring in (3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid plays a crucial role in modulating the compound's pharmacological properties. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of molecules, which can improve their bioavailability and pharmacokinetic profiles. This feature is particularly valuable in the development of drugs that require high tissue penetration and sustained action.

The presence of the dimethylamino group adds another layer of complexity to the molecule. Amines are common functional groups in pharmaceuticals due to their ability to form hydrogen bonds with biological targets, such as enzymes and receptors. In the case of (3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid, the dimethylamino group may enhance the compound's binding affinity and selectivity for specific targets, thereby improving its therapeutic efficacy.

The hydroxypropanoic acid moiety is another key structural element that contributes to the compound's biological activity. Hydroxycarboxylic acids are known for their diverse biological effects, including anti-inflammatory, anti-cancer, and metabolic regulatory properties. The hydroxy group can also participate in hydrogen bonding interactions, further enhancing the compound's binding capabilities.

In recent studies, (3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid has shown promising results in various preclinical models. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of specific kinases involved in cancer progression. The compound demonstrated significant antiproliferative effects on several cancer cell lines, suggesting its potential as a novel anticancer agent.

Another area of interest is the compound's role in metabolic disorders. Studies have indicated that (3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid can modulate key enzymes involved in glucose metabolism, making it a candidate for treating diabetes and related conditions. The ability to influence metabolic pathways without causing significant side effects is a highly desirable trait in drug development.

The chiral nature of (3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid is also noteworthy. Chirality is a critical factor in drug design because enantiomers can exhibit different biological activities and pharmacokinetic properties. The (S) configuration of this compound has been shown to be more potent and selective compared to its (R) counterpart, highlighting the importance of stereochemistry in optimizing therapeutic outcomes.

Synthesis of (3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid involves several steps, including the formation of the fluorinated aromatic ring, introduction of the dimethylamino group, and finalization of the hydroxypropanoic acid moiety. Advanced synthetic methods, such as asymmetric synthesis and catalytic processes, have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent quality standards.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid. Preliminary data from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Further studies are needed to confirm these findings and explore its potential applications in various diseases.

In conclusion, (3S)-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid (CAS No. 2227899-87-6) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.